2-Methyl-1-(piperazin-1-yl)propan-2-ol

• IUPAC Name: 2-methyl-1-piperazin-1-ylpropan-2-ol
• InChI: InChI=1S/C8H18N2O/c1-8(2,11)7-10-5-3-9-4-6-10/h9,11H,3-7H2,1-2H3
• InChI Key: MUIRIPUTKCTCGV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CN1CCNCC1)O
• Molecular Formula: C8H18N2O
• DSSTOX Substance ID: DTXSID30293044
• Molecular Weight: 158.24 g/mol
• CAS No.: 156339-46-7

Description

2-Methyl-1-(piperazin-1-yl)propan-2-ol is an organic compound with the molecular formula C8H18N2O It is a derivative of piperazine and is characterized by the presence of a hydroxyl group attached to a tertiary carbon atom

Scientific Research Applications

2-Methyl-1-(piperazin-1-yl)propan-2-ol has several applications in scientific research:

Medicinal Chemistry: It is used as an intermediate in the synthesis of various pharmaceutical compounds, particularly those with potential therapeutic effects on the central nervous system.

Biology: The compound is used in the study of enzyme inhibition and receptor binding due to its structural similarity to biologically active molecules.

Industry: It is used as a building block in the synthesis of polymers and other industrial chemicals.

Safety and Hazards

The compound has been classified with the hazard statements H302, H315, H319, and H335, indicating that it may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation.

Mechanism of Action

Target of Action

It’s known that similar compounds containing a piperazin-1-yl moiety have been found to target cell membranes .

Mode of Action

It’s suggested that similar compounds interact with their targets, potentially disrupting cell membrane integrity .

Result of Action

Similar compounds have shown promising results in controlling refractory microbial diseases by targeting cell membranes .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Methyl-1-(piperazin-1-yl)propan-2-ol typically involves the reaction of piperazine with an appropriate alkylating agent. One common method is the alkylation of piperazine with 2-chloro-2-methylpropan-1-ol under basic conditions. The reaction is usually carried out in an organic solvent such as ethanol or methanol, and a base like sodium hydroxide or potassium carbonate is used to facilitate the reaction. The reaction mixture is then heated to reflux for several hours to ensure complete conversion.

Industrial Production Methods

In an industrial setting, the production of this compound can be scaled up by using continuous flow reactors. This allows for better control over reaction conditions and improved yields. The use of automated systems also helps in maintaining consistent product quality and reducing production costs.

Chemical Reactions Analysis

Types of Reactions

2-Methyl-1-(piperazin-1-yl)propan-2-ol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or an aldehyde.

Reduction: The compound can be reduced to form the corresponding amine.

Substitution: The hydroxyl group can be substituted with other functional groups, such as halides or esters.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Reagents like thionyl chloride (SOCl2) or phosphorus tribromide (PBr3) can be used for halogenation reactions.

Major Products Formed

Oxidation: Formation of 2-Methyl-1-(piperazin-1-yl)propan-2-one.

Reduction: Formation of 2-Methyl-1-(piperazin-1-yl)propan-2-amine.

Substitution: Formation of 2-Methyl-1-(piperazin-1-yl)propan-2-halide.

Comparison with Similar Compounds

Similar Compounds

• 2-Methyl-1-(piperazin-1-yl)propan-1-one
• 1-(2-Hydroxyethyl)piperazine
• 4-Methylpiperazine

Uniqueness

2-Methyl-1-(piperazin-1-yl)propan-2-ol is unique due to the presence of a tertiary hydroxyl group, which imparts different chemical reactivity compared to similar compounds. This structural feature allows for specific interactions with biological targets and makes it a valuable intermediate in synthetic chemistry.

Synthesis routes and methods I

Procedure details

A solution of 563 (460 mg, 1.78 mmol) and TFA (5 ml) in DCM (20 ml) was stirred at rt for 5 h. The reaction mixture was concentrated (azeotropes with DCM), diluted with water, stirred for 10 min. The pH was adjusted to around 10 with 1N NaOH, and the alkaline solution was extracted with DCM. The organic extract was dried over anhydrous magnesium sulfate, filtered, concentrated under high vacuum to afford the desired product 564 (170 mg, 1.07 mmol, 60% yield) as a dark orange sticky solid. The crude product was used in the next step without any further purification. MS (m/z): 159.13 (M+H).

Synthesis routes and methods II

Procedure details

piperazine (6.88 g, 80.0 mmol) was dissolved in ethanol (40 mL), and 1-chloro-2-methyl-2-propanol (2.18 g, 20.0 mmol) was added thereto, and then, the mixture was stirred at 110° C. for 6 hours. After the mixture was left to cool to room temperature, the solvent was evaporated. Then, ethyl acetate was added to the residue, and the precipitated solid was removed by filtration. The solvent of the filtrate was removed under reduced pressure, and the residue was purified by silica gel column chromatography (ethyl acetate/methanol=90/10) to give 2-methyl-1-(piperazin-1-yl)propan-2-ol (1.89 g, 11.96 mmol, 60%).